Cas no 2757903-96-9 (4-Methoxy-2,3-dimethyl-5-nitrobenzaldehyde)

• Product Name: 4-Methoxy-2,3-dimethyl-5-nitrobenzaldehyde
• CAS No: 2757903-96-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5815370
• PubChem ID: 165766553
• Update Time: 2025-06-26

4-Methoxy-2,3-dimethyl-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-37357373
• 2757903-96-9
• 4-methoxy-2,3-dimethyl-5-nitrobenzaldehyde
• 4-Methoxy-2,3-dimethyl-5-nitrobenzaldehyde

• Inchi： 1S/C10H11NO4/c1-6-7(2)10(15-3)9(11(13)14)4-8(6)5-12/h4-5H,1-3H3
• InChI Key： RHRMOTYZKAATLB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C=O)C(C)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-Methoxy-2,3-dimethyl-5-nitrobenzaldehyde

4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde (CAS No. 2757903-96-9)

The compound 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde, with the CAS registry number 2757903-96-9, is a highly specialized aromatic aldehyde with a complex structure. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a methoxy group at position 4, methyl groups at positions 2 and 3, and a nitro group at position 5. The presence of these substituents imparts distinctive chemical properties and reactivity to the molecule, making it a subject of interest in various fields of organic chemistry and materials science.

Recent studies have highlighted the potential of 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics. The nitro group at position 5 serves as an electron-withdrawing substituent, enhancing the molecule's ability to participate in electrophilic aromatic substitution reactions. This property has been leveraged in the creation of novel materials for flexible electronics and organic light-emitting diodes (OLEDs).

In addition to its material science applications, 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde has shown promise in medicinal chemistry. The methoxy group at position 4 contributes to the molecule's lipophilicity, which is essential for drug absorption and bioavailability. Recent investigations have focused on its potential as a lead compound for anti-inflammatory and anticancer drug development. Preclinical studies suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapeutic agent.

The synthesis of 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically derived from benzaldehyde derivatives, with subsequent functionalization steps to introduce the methoxy and nitro groups. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis pathway.

From an environmental standpoint, researchers have also examined the biodegradation pathways of 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This understanding is crucial for assessing its environmental impact and developing strategies for waste management in industrial settings.

In conclusion, 4-Methoxy-2,3-Dimethyl-5-Nitrobenzaldehyde (CAS No. 2757903-96-9) stands out as a versatile compound with applications spanning organic electronics, medicinal chemistry, and environmental science. Its unique structural features and reactivity make it a valuable tool for advancing cutting-edge research across multiple disciplines.